Cas no 2172008-73-8 (2-2-fluoro-4-(trifluoromethyl)phenylbenzoic acid)

• Product Name: 2-2-fluoro-4-(trifluoromethyl)phenylbenzoic acid
• CAS No: 2172008-73-8
• MF: C₁₄H₈F₄O₂
• MW: 284.205738067627
• CID: 6235048
• PubChem ID: 165566369
• Update Time: 2025-10-28

2-2-fluoro-4-(trifluoromethyl)phenylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-fluoro-4-(trifluoromethyl)phenylbenzoic acid
• 2172008-73-8
• 2-[2-fluoro-4-(trifluoromethyl)phenyl]benzoic acid
• EN300-1586403

• Inchi： 1S/C14H8F4O2/c15-12-7-8(14(16,17)18)5-6-10(12)9-3-1-2-4-11(9)13(19)20/h1-7H,(H,19,20)
• InChI Key： GGEJSKPAJBGNQT-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 284.04604214g/mol
• Monoisotopic Mass: 284.04604214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-2-fluoro-4-(trifluoromethyl)phenylbenzoic acid

2-Fluoro-4-(Trifluoromethyl)phenylbenzoic Acid: A Comprehensive Overview

The compound with CAS No 2172008-73-8, commonly referred to as 2-fluoro-4-(trifluoromethyl)phenylbenzoic acid, has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of benzoic acid, featuring a fluoro group at the 2-position and a trifluoromethyl group at the 4-position on the phenyl ring. These substituents impart unique electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and materials development. The presence of fluorine atoms in 2-fluoro-4-(trifluoromethyl)phenylbenzoic acid significantly enhances its stability, lipophilicity, and bioavailability. These properties make it an attractive candidate for use in pharmaceuticals, particularly in the development of anti-inflammatory and antiviral agents. Researchers have also explored its potential as a building block for advanced materials, such as organic semiconductors and high-performance polymers.

The synthesis of 2-fluoro-4-(trifluoromethyl)phenylbenzoic acid involves a multi-step process that typically begins with the fluorination of a benzene ring. This is followed by the introduction of the trifluoromethyl group and subsequent carboxylation to form the benzoic acid moiety. The reaction conditions, including temperature, pressure, and catalyst selection, play a crucial role in determining the yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of chemical properties, 2-fluoro-4-(trifluoromethyl)phenylbenzoic acid exhibits a high melting point due to its strong intermolecular hydrogen bonding. Its solubility in polar solvents is also enhanced by the electron-withdrawing effects of the fluorine and trifluoromethyl groups. These characteristics make it suitable for use in various chemical reactions, including esterification and amidation, which are critical steps in drug formulation.

Recent research has focused on the biological activity of 2-fluoro-4-(trifluoromethyl)phenylbenzoic acid. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting cyclooxygenase enzymes. Additionally, its antiviral properties have been explored in the context of combating emerging viral pathogens. The ability to modify its structure further opens up new avenues for tailoring its pharmacokinetic properties to suit specific therapeutic applications.

In conclusion, 2-fluoro-4-(trifluoromethyl)phenylbenzoic acid is a versatile compound with promising applications in both pharmaceuticals and materials science. Its unique chemical properties, combined with recent advancements in synthesis and application research, position it as a key molecule for future innovations. As researchers continue to explore its potential, this compound is expected to play an increasingly important role in addressing pressing challenges in medicine and technology.